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Abstract
Glyceryl Tribenzoate, a molecule of significant industrial and pharmaceutical relevance, is

often encountered under a variety of names, leading to potential confusion in research,

development, and regulatory affairs. This in-depth technical guide serves as a definitive

resource for researchers, scientists, and drug development professionals, aiming to demystify

its nomenclature. We will explore its chemical identity, from its IUPAC name and CAS number

to common synonyms and commercial trade names. This guide provides a comprehensive

overview of its physicochemical properties, its multifaceted applications as a plasticizer and

excipient, and the analytical methodologies crucial for its quality control. By consolidating this

information, we aim to provide a foundational understanding that supports effective sourcing,

application, and innovation.

The Multifaceted Identity of Glyceryl Tribenzoate
In the precise world of chemical and pharmaceutical sciences, unambiguous identification of a

compound is paramount. Glyceryl tribenzoate, the tri-ester of glycerol and benzoic acid, is a

prime example of a compound with a diverse etymology, stemming from its various applications

and historical commercialization. Understanding this landscape of synonyms and identifiers is

not merely an academic exercise; it is crucial for accurate literature review, unambiguous

regulatory submissions, and consistent quality control in manufacturing processes. This guide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1329261?utm_src=pdf-interest
https://www.benchchem.com/product/b1329261?utm_src=pdf-body
https://www.benchchem.com/product/b1329261?utm_src=pdf-body
https://www.benchchem.com/product/b1329261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


provides the necessary clarity, ensuring that professionals across disciplines are speaking the

same chemical language.

Unraveling the Nomenclature: Synonyms and
Identifiers
The varied nomenclature of glyceryl tribenzoate reflects its broad utility. A thorough

understanding of these names is essential for navigating scientific literature, patents, and

commercial supply chains.

IUPAC Name and Chemical Structure
The systematic name for glyceryl tribenzoate, according to the International Union of Pure

and Applied Chemistry (IUPAC), is 2,3-bis(benzoyloxy)propyl benzoate[1]. This name precisely

describes the molecular structure: a propane-1,2,3-triol (glycerol) backbone where each

hydroxyl group has formed an ester linkage with a benzoate group.

Molecular Formula: C₂₄H₂₀O₆[2]

Molecular Weight: 404.41 g/mol [2]

Figure 1: Chemical Structure of Glyceryl Tribenzoate

A 2D representation of the glyceryl tribenzoate molecule.

Common Synonyms and Chemical Names
Beyond its systematic name, glyceryl tribenzoate is known by several other names in

scientific and commercial contexts. These often provide a more direct link to its chemical

origins:

Tribenzoin: This is a widely used and accepted common name[2].

Glycerol tribenzoate: This name clearly indicates its composition from glycerol and three

benzoate units[1][3].

1,2,3-Propanetriol, tribenzoate: A semi-systematic name that is frequently found in chemical

databases and regulatory documents[1][4].
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Propane-1,2,3-triyl tribenzoate: Another variation of the semi-systematic name[1].

Trade Names and Commercial Designations
Commercially, glyceryl tribenzoate is marketed under various trade names, which often

denote specific grades or formulations intended for particular applications. It is crucial for

procurement and formulation scientists to be aware of these to ensure the correct material is

sourced.

Trade Name Typical Application/Industry

Benzoflex™ S-404
Plasticizer for polymers, adhesives, and

coatings[1][5].

Uniplex 260 Plasticizer in various polymer systems[1][5].

Mollit B
Historical trade name for use as a plasticizer[1]

[3].

Plastic A Another historical trade name[1][3].

Key Identifiers
For unequivocal identification in a regulatory and research context, numerical identifiers are the

gold standard.

Identifier Value

CAS Registry Number 614-33-5[1][2]

EC Number 210-379-6[1]

UNII 3LZY0X529Y[1]

FEMA Number 3398[1][4]

JECFA Number 861[1][4]

Physicochemical Properties and Specifications
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The utility of glyceryl tribenzoate in various applications is a direct consequence of its

physical and chemical properties. It is typically supplied as a white to off-white crystalline

powder or flakes[6][7][8].

Property Value

Physical Form White crystalline powder or flakes at 25°C[7][8].

Melting Point 68-72 °C[5]

Solubility
Insoluble in water; soluble in ether, ethyl

acetate, benzene, chloroform[6][7].

Odor
Little to no odor, sometimes described as

balsamic[5][6].

Different grades (e.g., technical vs. pharmaceutical) will have varying specifications for purity,

acid value, and heavy metal content. For pharmaceutical applications, adherence to

pharmacopeial standards is required.

Applications in Drug Development and Beyond
Glyceryl tribenzoate's excellent compatibility with a wide range of polymers and its favorable

safety profile make it a versatile ingredient.

As a Pharmaceutical Excipient and Plasticizer
In the pharmaceutical industry, glyceryl tribenzoate is valued as a safe and non-toxic

additive[9]. Its primary function is as a solid plasticizer. Plasticizers are crucial additives in

polymer formulations, such as those used for film coatings on tablets or in the manufacturing of

medical devices. They work by embedding themselves between polymer chains, reducing

intermolecular forces and thereby increasing the flexibility and durability of the material[10].

Mechanism of Action: As a solid plasticizer, glyceryl tribenzoate enhances the flexibility of

polymer films, preventing cracking and ensuring the integrity of coatings on solid dosage

forms[11]. Its compatibility with cellulose derivatives (e.g., cellulose acetate) and vinyl resins

is particularly noteworthy[11][12].
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Applications: It is used in tablet coatings, transdermal patches, and as a processing aid in

polymer-based drug delivery systems[13]. It is also used as a solvent and penetration

enhancer in some topical preparations[13].

Industrial Applications
Beyond pharmaceuticals, glyceryl tribenzoate is a high-performance additive in numerous

industrial sectors:

Adhesives: It enhances the adhesion and thermal bonding strength of polyvinyl acetate

(PVA) based adhesives[14][15].

Coatings and Inks: It improves heat seal properties and moisture resistance in nitrocellulose

coatings and printing inks[14][15].

Cosmetics: It serves as an emollient and skin-conditioning agent in skincare products,

lotions, and sunscreens[13]. It is also used in nail lacquer formulations[11][15].

Use as a Flavoring Agent
The U.S. Food and Drug Administration (FDA) has approved glyceryl tribenzoate as a

flavoring ingredient[4][9]. It is listed under 21 CFR 175.105 for use in adhesives and 21 CFR

176.180 for components of paper and paperboard in contact with dry food[4][16]. The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses "no safety

concern at current levels of intake when used as a flavouring agent"[17].

Analytical Methodologies for Quality Control
Ensuring the identity, purity, and strength of glyceryl tribenzoate is critical, particularly for

pharmaceutical use. High-Performance Liquid Chromatography (HPLC) is the gold standard for

assay and impurity profiling.

Experimental Protocol: HPLC Assay of Glyceryl
Tribenzoate
This protocol describes a general-purpose reversed-phase HPLC method for determining the

purity of a glyceryl tribenzoate raw material.
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Objective: To quantify the amount of glyceryl tribenzoate in a sample and separate it from

potential impurities.

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Data acquisition and processing software.

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Glyceryl Tribenzoate Reference Standard

Chromatographic Conditions:

Mobile Phase: Acetonitrile and Water (e.g., 70:30 v/v), isocratic.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 230 nm

Injection Volume: 10 µL

Procedure:

Standard Preparation: Accurately weigh about 50 mg of Glyceryl Tribenzoate Reference

Standard and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with the

mobile phase to obtain a concentration of approximately 1.0 mg/mL.

Sample Preparation: Prepare the sample solution in the same manner as the Standard

Preparation, using the glyceryl tribenzoate raw material.
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System Suitability: Inject the Standard Preparation five times. The relative standard deviation

(RSD) of the peak areas for the five replicate injections should not be more than 2.0%.

Analysis: Inject the Standard Preparation and the Sample Preparation into the

chromatograph.

Calculation: Calculate the percentage of glyceryl tribenzoate in the sample using the

following formula: % Assay = (Area_Sample / Area_Standard) * (Conc_Standard /

Conc_Sample) * 100

Visualization of Analytical Workflow
The following diagram illustrates the key steps in the HPLC quality control workflow.

Figure 2: HPLC Analytical Workflow for Glyceryl Tribenzoate QC
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A flowchart of the quality control process for glyceryl tribenzoate using HPLC.
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Regulatory and Safety Considerations
Glyceryl tribenzoate is generally considered to have low toxicity[18]. As mentioned, it is

approved by the FDA for indirect food contact and as a flavoring agent[4][16]. Safety Data

Sheets (SDS) indicate that it is not classified as a hazardous substance, though standard

laboratory precautions like wearing gloves and eye protection should be followed during

handling[19][20]. While extensive toxicity data is not publicly available for all exposure routes,

its long history of use in food, cosmetics, and pharmaceuticals supports a favorable safety

profile for its intended applications[19].

Conclusion
Glyceryl tribenzoate is a versatile and widely used compound whose identity is often

obscured by a plethora of synonyms and trade names. For the research, development, and

quality control scientist, a clear and comprehensive understanding of this nomenclature is not

optional—it is essential for ensuring accuracy, safety, and regulatory compliance. From its

foundational role as a polymer plasticizer to its application as a food-safe flavoring agent,

glyceryl tribenzoate's utility is undeniable. By leveraging the information in this guide, from its

fundamental chemical identifiers to practical analytical workflows, professionals can navigate

the complexities of its use with confidence and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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